trans-2-Hexenal

Specification

• Description: (2E)-hexenal is a 2-hexenal in which the olefinic double bond has E configuration. It occurs naturally in a wide range of fruits, vegetables, and spices. It has a role as a flavouring agent, an antibacterial agent and a plant metabolite.; 2-Hexenal is a natural product found in Camellia sinensis, Aethus indicus, and other organisms with data available.; 2-Hexenal is a uremic toxin. Uremic toxins can be subdivided into three major groups based upon their chemical and physical characteristics: 1) small, water-soluble, non-protein-bound compounds, such as urea; 2) small, lipid-soluble and/or protein-bound compounds, such as the phenols and 3) larger so-called middle-molecules, such as beta2-microglobulin. Chronic exposure of uremic toxins can lead to a number of conditions including renal damage, chronic kidney disease and cardiovascular disease. 2-Hexenal is found in allspice. 2-Hexenal is used in perfumery and flavourings. 2-Hexenal belongs to the family of Medium-chain Aldehydes. These are An aldehyde with a chain length containing between 6 and 12 carbon atoms.
• CAS No.: 6728-26-3
• Molecular Formula: C6H10O
• Molecular Weight: 98.14 g/mol
• IUPAC Name: (E)-hex-2-enal
• Standard InChI: InChI=1S/C6H10O/c1-2-3-4-5-6-7/h4-6H,2-3H2,1H3/b5-4+
• Standard InChI Key: MBDOYVRWFFCFHM-SNAWJCMRSA-N
• Isomeric SMILES: CCC/C=C/C=O
• SMILES: CCCC=CC=O
• Canonical SMILES: CCCC=CC=O
• Boiling Point: 47.00 °C. @ 17.00 mm Hg